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Compound of Interest

Compound Name: 4-Ethylbenzophenone

Cat. No.: B099735

An In-depth Technical Guide to the Safety, Handling, and Toxicity of 4-Ethylbenzophenone

Introduction

4-Ethylbenzophenone (CAS No. 18220-90-1) is an aromatic ketone used in various industrial
applications.[1][2][3] This document provides a comprehensive overview of its safety, handling,
and toxicity profile, intended for researchers, scientists, and professionals in drug development.
All data is compiled from safety data sheets, chemical databases, and scientific literature.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Ethylbenzophenone is presented
below.
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Property Value Source
Molecular Formula C15H140 [1112]
Molecular Weight 210.27 g/mol [1][2]
CAS Number 18220-90-1 [1][21[3]
EC Number 242-101-4 [1][3]
Appearance White to Almost white powder 4]

to crystal
Melting Point 114 -117 °C
Boiling Point 297 - 298 °C
Synonyms (4-ethylphenyl)- 0]

phenylmethanone

Safety and Hazard Information

4-Ethylbenzophenone is classified with specific hazards according to the Globally

Harmonized System (GHS). It is crucial to understand these classifications for safe handling.

GHS Hazard Classification
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Hazard Class Category Hazard Statement Source
Skin 5 H315: Causes skin 1]
Corrosion/Irritation irritation

Hazardous to the H411: Toxic to aquatic

Aquatic Environment, 2 life with long lasting [1]

Long-Term Hazard

effects

Carcinogenicity

H350: May cause

1B [5][6]
(Suspected) cancer
H373: May cause
. damage to organs
Specific Target Organ ] )
o (Liver, Kidney)
Toxicity (Repeated 2 [5][6]
through prolonged or
Exposure) )
repeated exposure if
swallowed
GHS Label Elements
Element Details

Pictogram(s)

Signal Word

Warning[1], Danger

Hazard Statements

H315: Causes skin irritation[1]H350: May cause
cancer[5][6]H373: May cause damage to organs
(Liver, Kidney) through prolonged or repeated
exposure if swallowed[5][6]H411: Toxic to
aquatic life with long lasting effects[1]H412:

Harmful to aquatic life with long lasting effects[5]

[6]

Precautionary Statements

Prevention: P201, P202, P260, P264, P273,
P280[1][5][6]Response: P302+P352,
P308+P313, P321, P332+P317, P362+P364,
P391[1][5][6]Storage: P405 (Store locked up)
[6]Disposal: P501[1][5]
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Toxicity Profile

The toxicological properties of 4-Ethylbenzophenone have been evaluated through various
studies. While comprehensive data for this specific compound is limited, information from
related benzophenones provides insight.
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Experimental

Toxicity Endpoint Result . Source
Details
No specific LD50 data
available for 4-
Ethylbenzophenone.
o For the related 4- -
Acute Oral Toxicity Not specified. [7]
Methylbenzophenone,
it is classified as
H302: Harmful if
swallowed.
Rabbit, OECD Test
Guideline 404 showed
o no irritation for a
) o Causes skin irritation
Skin Irritation related compound. [1]

(H315).

However, GHS
classification indicates

irritation.

Eye Irritation

No specific data. For a
related compound, no
eye irritation was
observed in rabbits
(OECD Test Guideline
405).

Rabbit, OECD Test
Guideline 405.

Skin Sensitization

Did not cause
sensitization in
laboratory animals for

a related compound.

Guinea pig, OECD
Test Guideline 406

(Maximisation Test).

Germ Cell
Mutagenicity

Negative.

Ames test (reverse
mutation assay), S.
typhimurium TA1535,
with and without
metabolic activation,
OECD Test Guideline
471.

© 2025 BenchChem. All rights reserved.

5/15 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Suspected of causing

Carcinogenicity
cancer (H350).

IARC: No component

is identified as a

probable, possible, or
confirmed human

. [51[6]

carcinogen at levels =

0.1%. However, some

safety data sheets list

H350.

No data available for

4-Ethylbenzophenone.

Studies on other

Animal studies (rats,

Reproductive Toxicity benzophenones (e.g.,  fish) on related [8][10]
BP-3) show potential compounds.
reproductive effects.
[B1[9][10]
May cause damage to  Studies on a related

N liver and kidneys compound, 4-
Specific Target Organ
o through prolonged or Methylbenzophenone,

Toxicity (Repeated ) o [51I6][11]
repeated exposure if showed hepatotoxicity

Exposure) S
swallowed (H373).[5] and nephrotoxicity in
[6] rats.[11]
Toxic to aquatic life

Aquatic Toxicity with long lasting Not specified. [1]

effects (H411/H412).

Handling and Exposure Controls

Proper handling and the use of personal protective equipment (PPE) are essential to minimize

exposure and ensure safety.
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Control Parameter Recommendation Source

Work under a fume hood.[5][6]
) ) Ensure adequate ventilation;
Engineering Controls
local exhaust may be

necessary.[5][12][13]

Wear safety glasses with side

Eye/Face Protection shields or chemical splash
goggles.[4][12]

Wear protective gloves (e.g.,
Skin Protection nitrile, neoprene).[4][5][13]
Wear protective clothing.[5][12]

) ) Required when dusts are
Respiratory Protection
generated.

Immediately change
contaminated clothing.[5][6]
Wash hands and face

] thoroughly after handling.[5][6]

Hygiene Measures ) )

[12] Apply preventive skin
protection.[5][6] Do not eat,
drink, or smoke in work areas.

[13][14]

Keep container tightly closed

in a dry and well-ventilated
Storage place.[5][12] Store locked up

or in an area accessible only to

qualified persons.[6]

Emergency Procedures

In case of accidental exposure or release, follow these established emergency procedures.

First Aid Measures
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Exposure Route First Aid Procedure Source

Move the exposed person to
fresh air at once.[5][6][15] If
) breathing has stopped or is
Inhalation
difficult, provide artificial
respiration or oxygen.[15]

Seek medical attention.[5][6]

Take off immediately all
contaminated clothing.[5][6]
i Rinse skin with plenty of
Skin Contact o
water/shower.[5][6] If irritation
persists, get medical attention.

[15][16]

Rinse cautiously with plenty of

water for several minutes.[5][6]

[12] Remove contact lenses, if
Eye Contact

present and easy to do.[5][6]

[12] Continue rinsing. Call an

ophthalmologist.[5][6]

Immediately make victim drink
water (two glasses at most).[5]
[6] Do NOT induce vomiting.
[17] Consult a physician.[5][6]

Ingestion

Fire-Fighting Measures
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Aspect

Recommendation

Source

Suitable Extinguishing Media

Water spray, alcohol-resistant
foam, dry chemical, or carbon
dioxide (CO-2).[5][12]

Unsuitable Extinguishing
Media

No limitations are given for this

substance.[5]

Specific Hazards

Combustible.[5] Vapors are
heavier than air and may
spread along floors.[5][6]
Forms explosive mixtures with
air on intense heating.[5]
Hazardous combustion
products include carbon

oxides.[5]

Protective Equipment

Stay in the danger area only
with a self-contained breathing
apparatus.[5] Wear suitable
protective clothing to prevent

skin contact.[5]

Accidental Release Measures
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Aspect

Procedure Source

Personal Precautions

Avoid substance contact and
inhalation of dust.[5] Ensure
adequate ventilation.[5]
Evacuate the danger area.[5]
Wear appropriate PPE (see
Section 5.0).[5][14]

Environmental Precautions

Do not let the product enter
drains.[5][6] Prevent fire
extinguishing water from
contaminating surface water or

groundwater.[5]

Containment & Cleaning

Cover drains.[5] Collect, bind,
and pump off spills.[5][6] Take
up material carefully, avoiding
dust generation.[5] Dispose of
the material properly in a
suitable, closed container.[5]
[18] Clean the affected area.[5]

Experimental Protocols and Workflows

While detailed experimental protocols are proprietary to the testing laboratories, the studies

cited adhere to standardized guidelines, primarily from the Organisation for Economic Co-

operation and Development (OECD).

Toxicity Testing Guidelines Referenced

e OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

o OECD Test Guideline 405: Acute Eye Irritation/Corrosion

e OECD Test Guideline 406: Skin Sensitisation

o OECD Test Guideline 471: Bacterial Reverse Mutation Test (Ames Test)
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Visualized Workflows

The following diagrams illustrate standardized workflows relevant to the safety assessment and
handling of chemical compounds like 4-Ethylbenzophenone.
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Preparation Phase

Accidental Spill Occurs

Immediate Sbfety Actions

Start: Assess Need for
Skin Irritation Data

v Alert personnel in the area
Select Guideline
(e.g., OECD 404) Y

 / Evacuate non-essential personnel

Acclimatize Test Animals
(e.g., Albino Rabbits)
Y
4 Ensure adequate ventilation

Prepare Test Substance
(0.5g or 0.5mL)

Containmenvt & Cleanup

Experimental Phase Don appropriate PPE

Apply Substance to (Gloves, Goggles, Respirator)
Shaved Skin Patch l
y Contain spill with inert absorbent
Cover with Gauze (e.g., sand, vermiculite)
and Tape (4-hr exposure) l

\/
Remove Patch and

Carefully collect material
(avoid creating dust)

Wash Test Site
Observation|& Reporting l
4 Place in a labeled,
Observe and Grade Reactions sealed hazardous waste container
(Erythema, Edema)
atl, 24, 48, 72 hrs
Final Steps
Y
\4 ) )
Calculate Primary Decontaminate spill area
Irritation Index (PII) l

Y

Classify Irritation Potential
(e.g., Irritant vs. Non-irritant)

Dispose of waste according to
local/national regulations

v l

Generate Final Report Report the incident
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- Move to fresh air
Inhaled P |Inhalation | - Keep victim warm and at rest
- Seek medical attention
Skin - Remove contaminated clothing
Skin Contact | - Rinse skin with plenty of water

>l - Seek medical attention
@e Occurs>

Eves - Rinse with water for 15 min
y Eye Contact | - Remove contact lenses
- Call an ophthalmologist
Swallowed - Drink 1-2 glasses of water

Ingestion - DO NOT induce vomiting
- Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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